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Disclaimer: Initial research for "RG-7152" as a research compound did not yield relevant

results. However, extensive information was found for the Aerospray® Hematology Pro Slide

Stainer/Cytocentrifuge, Model 7152. This technical support guide focuses on this instrument,

which is widely used by researchers, scientists, and drug development professionals.

This guide provides troubleshooting information, frequently asked questions (FAQs), and key

protocols to assist users in their experiments with the Aerospray® 7152.

Frequently Asked Questions (FAQs)
Q1: What is the primary function of the Aerospray® 7152?

The Aerospray® Hematology Pro Slide Stainer/Cytocentrifuge (Model 7152) is a dual-purpose,

microprocessor-controlled system designed for staining microscope slides with blood or other

body fluid specimens and for cell preparation through cytocentrifugation.[1] It automates the

staining process using atomizing spray nozzles that apply fresh reagents to slides mounted in a

rotating carousel.[1]

Q2: What staining methods are available on the Aerospray® 7152?

The instrument offers several staining options, including a Rapid stain mode, a longer Wright-

Giemsa mode, and a May Grünwald Giemsa (MGG) mode.[1][2] A fully programmable Custom

stain mode is also available to tailor staining to individual preferences.[1][2]
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Q3: What is the slide capacity and throughput of the Aerospray® 7152?

The stainer can accommodate a 12-slide or an optional 30-slide carousel.[2][3] With a cycle

time as short as 5 minutes, it can process more than 115 slides per hour with the 12-slide

carousel and up to 288 slides per hour with the 30-slide carousel.[2][3]

Q4: Can the Aerospray® 7152 be used for cytocentrifugation?

Yes, with the optional Cytopro® Rotor, the Aerospray® stainer can be converted into a superb

cytocentrifuge with an eight-slide capacity.[2][4]

Q5: How does the instrument prevent cross-contamination?

The patented Aerospray® technology uses atomizing spray nozzles to apply fresh reagents for

each slide.[2] This ensures that specimens only come into contact with fresh stain, eliminating

the risk of cross-contamination.[3][4]

Troubleshooting Guide
This guide addresses common issues encountered during the operation of the Aerospray®

7152.
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Issue/Error Message Possible Cause(s) Recommended Solution(s)

No power when switched on

- No power from the facility

outlet.- Power cord is not

properly connected.

- Check the facility's power

outlet.- Ensure the power cord

is securely connected to the

instrument and the outlet.[5][6]

"Lid Not Shut" error message
The lid is not fully closed or

latched.

Verify that the lid is completely

closed and latched.[5][6]

Abnormal staining on all slides

- Incorrect carousel capacity

programmed.- Fixative setting

is too low.- Blood smears are

not completely dry.

- Ensure the programmed

number of slides matches the

number in the carousel.-

Increase the fixation setting to

"High."- Make sure blood

smears are thoroughly dry

before staining.[5][6]

Reagent leaks
Internal problem with tubing or

connections.

This may indicate a serious

internal issue. Stop using the

instrument and contact your

ELITechGroup representative

or qualified service personnel.

[5][6]

Inconsistent spray patterns Nozzle obstruction.

Perform a slide pattern test to

check for inconsistent spray. If

an issue is detected, follow the

nozzle cleaning procedure.[7]

Carousel position sensor issue Electronic malfunction.

Stop the current cycle. If the

problem persists, contact your

dealer or ELITechGroup for

assistance.[5]

Troubleshooting Workflow Diagram

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://c4ebc244-dc8f-4cb3-8a9c-9511a5c12dbd.usrfiles.com/ugd/dc355c_7ee1960caaa541d291eb37fbca087eab.pdf?index=true
https://cdn.prod.website-files.com/6754f56ef9d29194202f3d5c/67822df934f902896cab5f6d_61751395065.pdf
https://c4ebc244-dc8f-4cb3-8a9c-9511a5c12dbd.usrfiles.com/ugd/dc355c_7ee1960caaa541d291eb37fbca087eab.pdf?index=true
https://cdn.prod.website-files.com/6754f56ef9d29194202f3d5c/67822df934f902896cab5f6d_61751395065.pdf
https://c4ebc244-dc8f-4cb3-8a9c-9511a5c12dbd.usrfiles.com/ugd/dc355c_7ee1960caaa541d291eb37fbca087eab.pdf?index=true
https://cdn.prod.website-files.com/6754f56ef9d29194202f3d5c/67822df934f902896cab5f6d_61751395065.pdf
https://c4ebc244-dc8f-4cb3-8a9c-9511a5c12dbd.usrfiles.com/ugd/dc355c_7ee1960caaa541d291eb37fbca087eab.pdf?index=true
https://cdn.prod.website-files.com/6754f56ef9d29194202f3d5c/67822df934f902896cab5f6d_61751395065.pdf
https://www.youtube.com/watch?v=D6J4zZRdZu0
https://c4ebc244-dc8f-4cb3-8a9c-9511a5c12dbd.usrfiles.com/ugd/dc355c_7ee1960caaa541d291eb37fbca087eab.pdf?index=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Staining Issue Identified

Is the instrument powered on?

Check power cord and outlet.

No

Is there an error message on the screen?

Yes

Lid Not Shut' error?

Yes

Is the staining quality poor?

No

Ensure lid is fully closed and latched.

Yes

Refer to user manual for specific error code.

No

Contact Technical Support

Abnormal staining on all slides?

Yes

Verify slide count, fixative setting, and smear dryness.

Yes

Inconsistent spray pattern?

No

Perform nozzle cleaning procedure.

YesNo

Click to download full resolution via product page

Caption: Troubleshooting workflow for the Aerospray® 7152.
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Standard Staining Procedure
Load Slides: Place the microscope slides into the carousel with the labels facing outward

and the specimens oriented clockwise.[5] Use blank slides in any empty positions to prevent

overspray.[5]

Select Program: From the touchscreen display, select the desired staining program (e.g.,

Rapid Wright-Giemsa, Wright-Giemsa, MGG, or a custom program).[2]

Initiate Staining: Close the lid and press the "Start" or "Load Slides" button to begin the

staining cycle.[5]

Automated Process: The instrument will proceed with the automated cycle of fixation (if

programmed), reagent application, and slide drying.

Unload Slides: Once the cycle is complete, the instrument will indicate that it is finished.

Open the lid and carefully remove the stained and dried slides.

Nozzle Cleaning Procedure
This procedure should be performed if you experience poor staining quality or nozzle

obstruction.

Prepare Cleaning Solution: Use the recommended Aerospray® Nozzle Cleaning Solution

(e.g., SS-029).[4]

Disassemble Nozzle: Carefully remove the nozzle connected to the affected reagent line.

Disassemble the nozzle parts, taking care not to lose any components.

Clean Nozzle Parts: Immerse the metal nozzle parts in the cleaning solution. Use the

provided cleaning kit to clear any blockages from the nozzle orifice.

Rinse and Reassemble: Thoroughly rinse the nozzle parts with methanol or ethanol and

reassemble the nozzle.

Perform Manual Prime: Reinstall the nozzle and perform a manual prime to ensure proper

reagent flow.[6]
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Preventive Maintenance: Weekly Volume Test
Access Maintenance Menu: From the main screen, navigate to the "Maintenance" menu.

Select Volume Test: Choose the "Volume Test" option.[6]

Perform Test: Hold a volume test tube over the selected nozzle and follow the on-screen

instructions to dispense the reagent for the specified time.

Verify Volume: Check if the dispensed volume is within the expected range as specified in

the user manual. This ensures the pumps are working correctly.

Quantitative Data Summary
The following table summarizes the characteristics of the preset staining modes available on

the Aerospray® 7152.
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Staining Program Time (minutes)
Cost per Slide
(cents)*

Key Characteristics

Rapid 3.2 - 6.7 2.8 - 5.4

Uses concentrate

stain only; fast and

economical, but may

require higher

carousel

maintenance.[8]

Wright Giemsa 5.4 - 9.2 5.0 - 8.2

Minimal concentrate

stain step with main

staining in the dilute

step; provides

excellent staining of

all cell components.[8]

MG Giemsa 6.8 - 10.6 7.3 - 11.0

A combination of

concentrate and dilute

stains, resulting in

excellent staining.[8]

Custom 6.3 - 9.7 5.9 - 8.8

Fully programmable,

combining features of

MG Giemsa and

Wright Giemsa.[8]

*Costs are based on 2016 US list prices and may vary. Time windows vary based on intensity

settings.[8]

Signaling Pathways and Experimental Workflows
Aerospray® Staining Process Workflow
The following diagram illustrates the general workflow of the automated staining process in the

Aerospray® 7152.
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Start Cycle

Load Slides into Carousel

Select Staining Program

Close Instrument Lid

Automated Fixation (if programmed)

Atomized Reagent Spray Application

Simultaneous Dye Contact and Mixing

Methanol Rinse

High-Speed Carousel Rotation for Drying

Cycle Complete

Click to download full resolution via product page

Caption: General workflow of the Aerospray® 7152 staining process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aerospraystaining.com [aerospraystaining.com]

2. scribd.com [scribd.com]

3. Aerospray Hematology Pro Slide Stainer | Biosystems Switzerland AG [biosystems.ch]

4. aerospraystaining.com [aerospraystaining.com]

5. c4ebc244-dc8f-4cb3-8a9c-9511a5c12dbd.usrfiles.com [c4ebc244-dc8f-4cb3-8a9c-
9511a5c12dbd.usrfiles.com]

6. cdn.prod.website-files.com [cdn.prod.website-files.com]

7. youtube.com [youtube.com]

8. daiscientific.com [daiscientific.com]

To cite this document: BenchChem. [Technical Support Center: Aerospray® Hematology Pro
Slide Stainer/Cytocentrifuge (Model RG-7152)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1679312#common-artifacts-in-rg-7152-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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